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Compound of Interest

Compound Name: 5-Nitro-2-furaldehyde

Cat. No.: B057684 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the meticulous management of chemical waste is paramount to ensuring a safe and compliant

operational environment. This guide provides essential, step-by-step procedures for the proper

disposal of 5-Nitro-2-furaldehyde, a compound requiring careful handling due to its potential

hazards. Adherence to these protocols is critical for personnel safety and environmental

protection.

Hazard Profile and Safety Summary
5-Nitro-2-furaldehyde is classified as a flammable solid and is considered hazardous waste.

[1] The toxicological properties of this material have not been fully investigated, but it may

cause eye, skin, respiratory, and digestive tract irritation.[2] As with many nitro compounds, it

should be handled with caution.

Before handling 5-Nitro-2-furaldehyde for disposal, it is imperative to wear appropriate

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or glasses.[1]

Hand Protection: Chemical-resistant gloves.[1]

Skin and Body Protection: Long-sleeved clothing or a lab coat.[1]
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Respiratory Protection: Use in a well-ventilated area. If dust formation is likely, a

NIOSH/MSHA or European Standard EN 149:2001 approved respirator is recommended.[1]

Quantitative Data Summary
While specific waste codes are application-specific and not product-specific, the following table

summarizes key hazard classifications for 5-Nitro-2-furaldehyde.

Property Value Source

UN Number 1325 [3][4]

Hazard Class 4.1 (Flammable Solid) [3][4]

Packing Group II [3]

Storage Class (LGK) 4.1B [1]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 5-Nitro-2-furaldehyde and its contaminated

materials is to manage them as hazardous waste through a licensed and approved waste

disposal company.[3][5] High-temperature incineration at a permitted facility is a likely disposal

method for this type of compound.[3][6]

1. Waste Segregation and Collection:

Solid Waste: Collect any surplus or expired 5-Nitro-2-furaldehyde in a designated, clearly

labeled hazardous waste container. The container should be robust, chemically resistant,

and have a secure lid.[5]

Contaminated Materials: Any materials that have come into contact with the compound, such

as weighing paper, gloves, and paper towels, must also be placed in the same hazardous

waste container.[5]

Solutions: If the compound is in a solvent, it should be collected in a designated liquid

hazardous waste container. Ensure the solvent is compatible with the other contents of the

container.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10752601&lang=EN
https://www.benchchem.com/product/b057684?utm_src=pdf-body
https://gustavus.edu/academics/departments/chemistry/documents/documents/5-Nitro-2-furaldehyde.pdf
https://geno-chem.com/product/5-nitro-2-furaldehyde-2/
https://gustavus.edu/academics/departments/chemistry/documents/documents/5-Nitro-2-furaldehyde.pdf
https://geno-chem.com/product/5-nitro-2-furaldehyde-2/
https://gustavus.edu/academics/departments/chemistry/documents/documents/5-Nitro-2-furaldehyde.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10752601&lang=EN
https://www.benchchem.com/product/b057684?utm_src=pdf-body
https://gustavus.edu/academics/departments/chemistry/documents/documents/5-Nitro-2-furaldehyde.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Nitrobenzaldoxime_A_Procedural_Guide.pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/5-Nitro-2-furaldehyde.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_1_m_Nitro_phenyl_2_nitro_propane.pdf
https://www.benchchem.com/product/b057684?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Nitrobenzaldoxime_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Nitrobenzaldoxime_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Nitrobenzaldoxime_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatibilities: Do not mix this waste with other chemical waste streams unless explicitly

instructed to do so by your institution's Environmental Health and Safety (EHS) department.

Aromatic nitro compounds are incompatible with strong oxidizing agents, strong bases, and

acids.[6]

2. Container Labeling and Storage:

Properly label the hazardous waste container with the words "Hazardous Waste," the full

chemical name "5-Nitro-2-furaldehyde," the associated hazards (e.g., "Flammable Solid"),

and the date of accumulation.[5][7]

Store the hazardous waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.[5] The storage area should be a cool, dry place.[2]

Do not fill the waste container to more than 80% capacity to allow for vapor expansion.[6]

Ensure the container is tightly closed when not in use.[1][2][7]

3. Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal company

to arrange for the pickup and proper disposal of the waste.[5][6]

Provide the disposal company with all available information about the waste, including the

Safety Data Sheet (SDS) for 5-Nitro-2-furaldehyde.[5]

4. Spill Response:

In the event of a small spill, vacuum or sweep up the material and place it into a suitable,

labeled disposal container.[2] Avoid generating dusty conditions.[2]

For larger spills, evacuate the area and contact your institution's EHS department

immediately.[6]
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Caption: Workflow for the proper disposal of 5-Nitro-2-furaldehyde waste.
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Disclaimer: This information is intended as a guide and is based on generally available safety

data. It is imperative to consult your institution's specific Environmental Health and Safety

(EHS) protocols and a licensed hazardous waste disposal company for disposal instructions

tailored to your location and circumstances. Never attempt to treat or dispose of this chemical

without expert guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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